Cas no 23853-76-1 (Benzene,1-chloro-4-(3-methyl-2-buten-1-yl)-)

• Product Name: Benzene,1-chloro-4-(3-methyl-2-buten-1-yl)-
• CAS No: 23853-76-1
• MF: C₁₁H₁₃Cl
• MW: 180.673922300339
• CID: 272441
• PubChem ID: 316460
• Update Time: 2025-04-19

Benzene,1-chloro-4-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-(3-methyl-2-buten-1-yl)-
• 1-chloro-4-(3-methylbut-2-enyl)benzene
• 23853-76-1
• QFDYBUSTOKLHBI-UHFFFAOYSA-N
• NSC244453
• SCHEMBL11052769
• p-chloroprenylbenzene
• NSC-244453
• DTXSID50311638

• Inchi： 1S/C11H13Cl/c1-9(2)3-4-10-5-7-11(12)8-6-10/h3,5-8H,4H2,1-2H3
• InChI Key： QFDYBUSTOKLHBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C/C=C(\C)/C

Computed Properties

• Exact Mass: 180.07069
• Monoisotopic Mass: 180.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.019
• Boiling Point: 237.4°C at 760 mmHg
• Flash Point: 98.4°C
• Refractive Index: 1.527
• PSA: 0
• LogP: 3.84870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes